Cas no 72675-01-5 (1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-)

• Product Name: 1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-
• CAS No: 72675-01-5
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 543567
• PubChem ID: 12597570
• Update Time: 2025-04-19

1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-
• 8-methyl-3,4-dihydro-2H-1-benzothiepin-5-one
• 72675-01-5
• DTXSID60503885
• 8-Methyl-3,4-dihydro-1-benzothiepin-5(2H)-one

• Inchi： 1S/C11H12OS/c1-8-4-5-9-10(12)3-2-6-13-11(9)7-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： NNKHJXYWJDECHQ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2C(CCC1)=O

Computed Properties

• Exact Mass: 192.06096
• Monoisotopic Mass: 192.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins